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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fluorescent dye ATTO 565, focusing on its
application in Stimulated Emission Depletion (STED) microscopy. ATTO 565 is a rhodamine-
based dye recognized for its exceptional optical properties, making it a powerful tool for super-
resolution imaging.[1][2] Its intense absorption, high fluorescence quantum yield, and
remarkable photostability render it highly suitable for advanced microscopy techniques,
including single-molecule detection and STED.[1][3][4]

Core Photophysical and Physicochemical
Properties

The performance of a fluorophore in STED microscopy is critically dependent on its
photophysical characteristics. ATTO 565 exhibits properties that are highly advantageous for
achieving nanoscale resolution.[5] Key quantitative data for ATTO 565 are summarized below.
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Property Value Reference(s)
Excitation Maximum (Aex) 564 nm [11[4]15]16]
Emission Maximum (Aem) 590 nm [1][4]5]16]
Molar Extinction Coefficient (g) 120,000 M—tcm™1 [11[3]1[5][6]
Fluorescence Quantum Yield

90% [11[3][5]16]
(P)
Fluorescence Lifetime (1) 4.0ns [3][5]I6]

N Soluble in DMF and DMSO;
Solubility N [31[5]
low water solubility

The NHS-ester form reacts
Reactivity with primary and secondary [5]

amines

Experimental Protocols
Protein Labeling with ATTO 565 NHS-Ester

ATTO 565 is commonly supplied as an N-hydroxysuccinimide (NHS) ester, which readily reacts
with primary and secondary amine groups (e.g., the e-amino groups of lysine residues in
proteins) to form a stable amide bond.[5] The optimal pH for this conjugation reaction is
between 8.0 and 9.0.[5][7]

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4).[3][5]

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3.[3][5]

ATTO 565 NHS-ester.

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[3][5]

Quenching Buffer (optional): e.g., 1.5 M hydroxylamine, pH 8.5.[5]
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 Purification column: Gel filtration column (e.g., Sephadex G-25).[5][7]
Methodology:
o Protein Preparation:

o Dissolve the protein in the labeling buffer at a concentration of 1-5 mg/mL.[5]

o Ensure the buffer is free from amine-containing substances like Tris or glycine, which
would compete for reaction with the dye.[3][5] If necessary, dialyze the protein against an
appropriate buffer like PBS.[3]

e Dye Preparation:

o Immediately before use, prepare a stock solution of ATTO 565 NHS-ester in anhydrous
DMF or DMSO at a concentration of 1-10 mg/mL.[3][5]

e Conjugation Reaction:

o Add a 5- to 20-fold molar excess of the reactive dye solution to the protein solution.[5][6]
The optimal dye-to-protein ratio should be determined empirically for each specific protein.

[31[8]
o Incubate the reaction mixture for 1 hour at room temperature, protected from light.[5][6]
 Purification:

o Separate the labeled protein conjugate from the unreacted, hydrolyzed dye using a gel
filtration column.[5][7]

o Equilibrate the column with a suitable buffer (e.g., PBS).[5]
o Elute the conjugate; the first colored band to elute is typically the labeled protein.[5]
e Characterization (Optional but Recommended):

o Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for the protein) and 564 nm (for ATTO 565).[6]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Quantum_Yield_and_Photostability_for_Advanced_Fluorescence_Applications.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-565-nhs-ester-version-b6n10JrrmJ.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Quantum_Yield_and_Photostability_for_Advanced_Fluorescence_Applications.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.spectra.arizona.edu/supplemental/ATTO%20Labeling%20Procedures.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Quantum_Yield_and_Photostability_for_Advanced_Fluorescence_Applications.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Preparation

in ;rrr?i?,aer_?:zg)gﬁfer Dissolve ATTO 565 NHS-Ester
in Anhydrous DMSO/DMF

(pH 8.3)

Reaction

Mix Protein and Dye
(5-20x molar excess of dye)

Incubate 1 hr
at Room Temperature
(Protect from light)

Purification & Storage

Purify via Gel Filtration
(e.g., Sephadex G-25)

'

Store Labeled Protein
at -20°C

Click to download full resolution via product page

Workflow for labeling proteins with ATTO 565 NHS-ester.

STED Microscopy of ATTO 565-Labeled Samples

ATTO 565 is an excellent fluorophore for STED microscopy, offering high photostability and
efficient fluorescence depletion, which are essential for achieving super-resolution.[1][5]

Key Imaging Parameters:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15136913/docs?utm_src=pdf-body-img#atto-565-for-sted-microscopy-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397231/
https://www.benchchem.com/pdf/Atto_565_NHS_Ester_A_Technical_Guide_to_Spectral_Properties_and_Applications.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Excitation: The fluorescence of ATTO 565 is most efficiently excited in the 545 - 575 nm
range.[3] A laser line around its absorption maximum of 564 nm is ideal.

o STED Depletion: A high-power, donut-shaped STED laser is used to de-excite fluorophores
at the periphery of the excitation spot. For ATTO 565, STED lasers with wavelengths of 660
nm or 775 nm are highly effective.[9]

o Resolution: With an optimized STED system, lateral resolutions of 30-40 nm can be
achieved with ATTO 565.[9][10]

General Protocol Outline:

o Sample Preparation: Mount the sample containing ATTO 565-labeled structures on a
coverslip suitable for high-resolution microscopy (e.g., #1.5 thickness).[11] Use of an
appropriate mounting medium is critical.

e Microscope Setup:
o Select the excitation laser (e.g., 561 nm) and the STED laser (e.g., 660 nm or 775 nm).[9]

o Align the excitation and STED laser paths to ensure precise overlay, which is crucial for
generating the depletion donut.

e Image Acquisition:
o Locate the region of interest using standard confocal imaging mode.

o Switch to STED mode and adjust the STED laser power. Increasing the power generally
leads to higher resolution, but also increases the risk of photobleaching.

o Optimize acquisition parameters such as pixel size, scan speed, and detector gain to
achieve a high-quality super-resolution image.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/438/180/72464dat.pdf
https://www.imperial.ac.uk/media/imperial-college/medicine/facilities/film/The-Guide-to-STED-Sample-Preparation.pdf
https://www.imperial.ac.uk/media/imperial-college/medicine/facilities/film/The-Guide-to-STED-Sample-Preparation.pdf
https://research.yale.edu/sites/default/files/2024-09/sted-sample-prep-chapter_245933_284_5183_v1.pdf
https://uol.de/fileadmin/fzns/download/STED/Documents/Online_materials/Leica-STED-guide.pdf
https://www.imperial.ac.uk/media/imperial-college/medicine/facilities/film/The-Guide-to-STED-Sample-Preparation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Laser Beams

xcites epletes

Focal Plane

- -~

STED Beam
(Donut Shape)

-~ —

Click to download full resolution via product page

The principle of Stimulated Emission Depletion (STED) microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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